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Introduction

lodine-129 (12°]) is a long-lived radionuclide with a half-life of 15.7 million years, making it a
powerful tool for dating old groundwater and brines.[1][2][3] Its unique properties and well-
understood production mechanisms allow researchers to determine the residence time of these
fluids in the subsurface, providing critical insights into hydrogeological processes, the origin of
solutes, and the potential for deep fluid migration.[4][5] This application note provides an
overview of the principles, applications, and methodology for using 12°I to determine the age of
brines.

Principles of lodine-129 Dating

The age determination of brines using 2°l is based on the isotopic ratio of 12°| to the stable
iodine isotope, 127|. There are two primary natural sources of 12°| in the subsurface: cosmogenic
and fissiogenic.

e Cosmogenic 12°I: Produced in the atmosphere through the interaction of cosmic rays with
xenon, this 12°| enters the hydrosphere through precipitation.[2][3][6] Its concentration has
been significantly altered by anthropogenic releases from nuclear activities since the mid-
20th century.[3][7][8]

o Fissiogenic 12°|: Generated in the subsurface through the spontaneous fission of uranium-
238 (38V) in rocks and sediments.[4][5][7] This in-situ production is a key source of 129] in
deep, old brines that have been isolated from the atmosphere for extended periods.
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The dating method relies on measuring the 12°1/127| ratio in a brine sample. For young
groundwaters (less than ~80 million years old), the decay of cosmogenic 12°| can be used for
age determination, assuming the initial ratio is known. For older brines, the accumulation of
fissiogenic 12°l is the primary dating mechanism. The age is calculated based on the amount of
fissiogenic 12°I that has accumulated over time, which is a function of the uranium concentration
in the host rock and the residence time of the brine. In some cases, secular equilibrium
between the production and decay of fissiogenic 12°| can be reached, indicating a minimum
residence time of at least 80 million years.[5][9][10]

Applications in Research and Development
The application of 12°| dating for brines is crucial for various fields:

» Hydrogeology: Understanding the age and flow paths of deep groundwater systems, and
identifying isolated, old water bodies.[4]

e Petroleum and Gas Exploration: Tracing the migration of brines associated with hydrocarbon
reservoirs and understanding the timing of fluid movements.[11]

» Nuclear Waste Disposal: Assessing the long-term stability of geological formations for the
deep disposal of radioactive waste by identifying very old and stable groundwater systems.
[12][13]

o Geochemistry: Investigating the origin of salinity in brines and the history of water-rock
interactions.[4][14]

Experimental Protocols
1. Sample Collection and Preparation
Proper sample collection is critical to avoid contamination with modern atmospheric 12°|.

o Sampling: Brine samples should be collected directly from the wellhead or sampling port into
clean, pre-rinsed glass or high-density polyethylene (HDPE) bottles. The bottles should be
filled to the top to minimize headspace and sealed tightly.
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o Field Measurements: On-site measurements of parameters like pH, temperature,
conductivity, and redox potential are recommended.

o Storage and Transport: Samples should be stored in a cool, dark place and transported to
the laboratory as soon as possible. Filtration may be necessary if the sample contains
suspended solids.

 lodine Extraction: In the laboratory, total dissolved iodine is extracted from the brine. A
common method involves the addition of a known amount of 12°| or 27| carrier to determine
the chemical yield of the extraction process. The iodine is then typically precipitated as silver
iodide (Agl).[15][16] A carrier-free method may be necessary for samples with very low 12°|/
127] ratios to avoid contamination from the carrier itself.[16]

2. lodine-129 Measurement by Accelerator Mass Spectrometry (AMS)

Accelerator Mass Spectrometry (AMS) is the primary analytical technique for measuring the
low concentrations of 12°| found in geological samples due to its high sensitivity and ability to
distinguish between isotopes of similar mass.[1][17][18]

o Target Preparation: The extracted silver iodide (Agl) precipitate is mixed with a high-purity
metal powder, typically niobium (Nb) or silver (Ag), and pressed into a target holder for the
AMS ion source.[1][18]

e AMS Analysis:

[e]

Negative iodine ions (I7) are generated from the target in the ion source.
o These ions are accelerated to high energies in a tandem accelerator.

o In the accelerator, the ions pass through a stripper gas or foil, which removes several
electrons, converting them into positive ions (e.g., I°*). This step is crucial for breaking up
molecular isobars.

o The accelerated positive ions are then passed through a series of magnets and
electrostatic analyzers that separate them based on their mass-to-charge ratio.
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o Finally, the 12°| ions are counted in a sensitive detector, such as a gas ionization detector
or a solid-state detector. The stable 27| isotope is measured as a current in a Faraday cup.

o Data Acquisition: The ratio of 12°| counts to the 27| current is measured. This ratio is then
normalized to a known standard material to obtain the final 12°1/127| ratio for the sample.

3. Data Analysis and Age Calculation
The interpretation of the measured 12°1/227| ratio depends on the origin of the 12°|.

e Correction for Anthropogenic Input: For younger brines, the measured 12°1/127| ratio may need
to be corrected for anthropogenic contributions from nuclear weapons testing and
reprocessing activities. This can be challenging and often requires additional isotopic tracers.

e Cosmogenic Age Calculation: If the initial cosmogenic 12°1/127| ratio at the time of recharge
can be estimated, the age of the brine can be calculated using the radioactive decay
equation:

N(t) = No * e7(-M\Y)

where:

[e]

N(t) is the number of 12°| atoms at time t

No is the initial number of 12°| atoms

o

[¢]

A is the decay constant of 129 (4.38 x 10~8 year—1)

[¢]

tis the age of the brine

» Fissiogenic Age Calculation: For old brines where fissiogenic 12°I dominates, the age is
determined by the accumulation of this isotope. The concentration of fissiogenic 12°|
([*2°1]fiss) can be calculated as:

[129]]fiss = [228U] * (Ysf / Ad) * (1 - eM(-Ad * 1))

where:
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o [238U] is the uranium concentration in the host rock
o Ysfis the spontaneous fission yield of 12°| from 238U
o Ad is the decay constant of 12°]

o tis the residence time of the brine

This calculation requires knowledge of the uranium concentration in the surrounding rock

formation.

Data Presentation

Table 1: Typical lodine Isotopic Ratios in Various Environmental Reservoirs

Reservoir Typical *2°1/*27] Ratio Reference(s)
Pre-nuclear Marine
~1.5x10712 [16]
Hydrosphere
Modern Surface Seawater 10-11-10-10 [13]
Modern Precipitation ~10-10 [13]
Deep Brines (fissiogenic) 10-15- 1012 [4][11]
Near Nuclear Reprocessing
10-6-10-3 [13]
Plants
Table 2: Key Parameters for lodine-129 Dating
Parameter Value Unit Reference
Half-life of 129 15.7 Million years [11[3]
Decay Constant (A) of
4.38 x 10—8 year—!
129|
AMS Detection Limit
<1014 - [1]

for 129|/127|
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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